N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H22N2O2/c1-4-16-7-5-12(6-8-16)15-14(17)13-9-10(2)18-11(13)3/h9,12H,4-8H2,1-3H3,(H,15,17)
• InChI Key: FFKLRZFMAXCIEP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=C(OC(=C2)C)C
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide, also known as Etonitazene, is a potent synthetic opioid that was first synthesized in the 1950s. Etonitazene belongs to the class of fentanyl analogs and has been found to be highly effective in relieving pain. However, due to its high potency and potential for abuse, Etonitazene is classified as a Schedule I controlled substance in the United States. Despite its classification, Etonitazene continues to be the subject of scientific research due to its potential therapeutic uses.

Mechanism of Action

N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide works by binding to the mu-opioid receptors in the brain and spinal cord, which results in the inhibition of pain signals. N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide has a higher affinity for the mu-opioid receptors compared to other opioids, which makes it more potent. However, this also increases the potential for overdose and abuse.
Biochemical and Physiological Effects
N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide has been found to have similar biochemical and physiological effects to other opioids. The drug produces a sense of euphoria, pain relief, and sedation. However, due to its high potency, N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide has a higher risk of respiratory depression, which can lead to coma and death.

Advantages and Limitations for Lab Experiments

N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide has several advantages for use in lab experiments. The drug has a high potency, which allows for the use of lower doses in experiments. This can reduce the amount of drug needed and minimize the risk of adverse effects. However, the high potency of N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide also poses a risk to researchers and requires specialized equipment and expertise to handle safely.

Future Directions

There are several future directions for research on N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide. One area of interest is the development of new formulations of the drug that have a lower risk of abuse and overdose. Another area of research is the investigation of the potential therapeutic uses of N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide in the treatment of pain and other conditions. Additionally, there is a need for further research on the mechanisms of action and biochemical effects of N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide to better understand its potential uses and risks.

Scientific Research Applications

N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide has been the subject of scientific research due to its potential therapeutic uses in the treatment of pain. Studies have shown that N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide is highly effective in relieving pain and has a longer duration of action compared to other opioids. However, due to its high potency and potential for abuse, N-(1-ethyl-4-piperidinyl)-2,5-dimethyl-3-furamide is not currently used in clinical practice.